Cas no 20745-54-4 ( )
structure
Product Name:
CAS No:20745-54-4
MF:C14H14N2O
MW:226.273763179779
CID:910403
PubChem ID:309608
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- N-phenyl-3-pyridin-4-ylpropanamide
- AC1L7FFG
- AG-E-52178
- CTK4E4998
- MolPort-009-057-863
- N-PHENYL-3-PYRIDIN-4-YL-PROPANAMIDE
- NSC211917
- T6723374
- 20745-54-4
- Z425609132
- NCGC00342388-01
- NSC-211917
- N-Phenyl-3-(pyridin-4-yl)propanamide
- DTXSID50309414
- AB01334048-02
- AKOS027760971
-
-
- Inchi： 1S/C14H14N2O/c17-14(16-13-4-2-1-3-5-13)7-6-12-8-10-15-11-9-12/h1-5,8-11H,6-7H2,(H,16,17)
- InChI Key： JTIZJUPRWVKKEM-UHFFFAOYSA-N
- SMILES： O=C(CCC1C=CN=CC=1)NC1C=CC=CC=1
Computed Properties
- Exact Mass: 226.11072
- Monoisotopic Mass: 226.110613074g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 230
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 42Ų
Experimental Properties
- PSA: 41.99
- LogP: 2.72590
Related Literature
-
2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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